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Compound of Interest

Compound Name: Dacinostat

Cat. No.: B1684143 Get Quote

Dacinostat is a potent histone deacetylase (HDAC) inhibitor that requires stringent safety

protocols to protect laboratory personnel from potential hazards.[1][2][3] This guide provides

essential, step-by-step procedures for the safe handling, use, and disposal of Dacinostat,
ensuring a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Dacinostat is classified as a hazardous substance with multiple health risks. It is harmful if

swallowed, inhaled, or comes into contact with skin.[4] It is also known to cause serious eye

and skin irritation and is suspected of causing reproductive harm.[4] Therefore, strict adherence

to PPE protocols is mandatory.

Summary of Hazards:
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Hazard Statement Description GHS Classification

H302 + H312 + H332
Harmful if swallowed, in

contact with skin or if inhaled.

Acute Toxicity, Oral (Category

4), Dermal (Category 4),

Inhalation (Category 4)

H315 Causes skin irritation. Skin Irritation (Category 2)

H319 Causes serious eye irritation. Eye Irritation (Category 2A)

H335
May cause respiratory

irritation.

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H361
Suspected of damaging fertility

or the unborn child.

Reproductive toxicity

(Category 2)

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with Dacinostat, the following PPE is required:

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn at all times.[5] The

outer glove should be removed immediately after handling the compound.

Eye Protection: Chemical splash goggles and a face shield are necessary to protect against

splashes and aerosols.[4][6]

Lab Coat: An impervious, disposable gown with long sleeves and tight-fitting cuffs is

required.[5][7]

Respiratory Protection: All handling of powdered Dacinostat must be performed in a certified

chemical fume hood or a biological safety cabinet to prevent inhalation.[6][8] If this is not

possible, a NIOSH-approved respirator is mandatory.[6]

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe handling of Dacinostat.

1. Receiving and Storage:
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Upon receipt, inspect the package for any signs of damage or leakage while wearing a single

pair of nitrile gloves.[7]

If the primary container is intact, decontaminate the exterior surface.

Store Dacinostat in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area, away from incompatible materials. Follow the supplier's recommendations

for storage temperature, which is typically -20°C.

2. Preparation of Solutions:

All manipulations, including weighing and reconstitution, must be conducted within a

chemical fume hood or biological safety cabinet to minimize aerosolization.[6][7]

Cover the work surface with a disposable, absorbent, plastic-backed pad.[7]

To prepare a stock solution, carefully weigh the required amount of Dacinostat powder.

Slowly add the recommended solvent (typically DMSO) to the powder to avoid generating

dust.[2][6][9] Ensure complete dissolution by vortexing or sonicating as needed.[6]

3. Experimental Use:

When handling solutions of Dacinostat, always wear the full recommended PPE.

Use a closed system transfer device (CSTD) when possible to minimize the risk of exposure

during transfer.[5]

Avoid eating, drinking, or smoking in the laboratory area where Dacinostat is handled.[4]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention.[4]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Cleanup:

Evacuate and secure the area.

Don the full recommended PPE, including respiratory protection.

For liquid spills, cover with an absorbent material. For powder spills, gently cover with a

damp absorbent pad to avoid creating dust.[7]

Carefully collect the absorbed material and any contaminated debris into a labeled, sealed

container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse

with water.

Disposal Plan
All Dacinostat waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Solid Waste: All contaminated consumables, including gloves, gowns, pipette tips, and empty

vials, must be collected in a clearly labeled, leak-proof, and puncture-resistant hazardous

waste container.[6][10]

Liquid Waste: Unused Dacinostat solutions and contaminated solvents must be collected in

a separate, labeled, and sealed hazardous waste container.[6][10] Do not pour Dacinostat
waste down the drain.[6]
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Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

for the collection and disposal of hazardous waste containers.[6][10]
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Caption: Workflow for the safe handling of Dacinostat from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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